10-(3-(Methylamino)propyl)-5,10-dihydro-11H-dibenzo(b,e)(1,4)diazepin-11-one hydrochloride
Description
This compound belongs to the dibenzo(b,e)(1,4)diazepin-11-one class, characterized by a tricyclic structure fused with a seven-membered diazepine ring. The hydrochloride salt form enhances solubility and bioavailability. The substituent at position 10—a 3-(methylamino)propyl chain—confers unique pharmacological properties.
Properties
CAS No. |
4466-05-1 |
|---|---|
Molecular Formula |
C17H20ClN3O |
Molecular Weight |
317.8 g/mol |
IUPAC Name |
methyl-[3-(6-oxo-11H-benzo[b][1,4]benzodiazepin-5-yl)propyl]azanium;chloride |
InChI |
InChI=1S/C17H19N3O.ClH/c1-18-11-6-12-20-16-10-5-4-9-15(16)19-14-8-3-2-7-13(14)17(20)21;/h2-5,7-10,18-19H,6,11-12H2,1H3;1H |
InChI Key |
DNSAWKLVGYUVMD-UHFFFAOYSA-N |
Canonical SMILES |
C[NH2+]CCCN1C2=CC=CC=C2NC3=CC=CC=C3C1=O.[Cl-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Dibenzepin Hydrochloride
Chemical Name: 10-[2-(Dimethylamino)ethyl]-5,10-dihydro-5-methyl-11H-dibenzo[b,e][1,4]diazepin-11-one hydrochloride Key Differences:
- Substituent: A dimethylaminoethyl group at position 10 (vs. methylaminopropyl in the target compound).
- Additional Methyl Group: A methyl group at position 5 alters steric effects. Therapeutic Function: Marketed as Noveril (Wander, Switzerland), it is classified as a psychostimulant, indicating distinct neurological activity compared to the target compound .
8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one
Key Differences :
- Substituent: An 8-chloro group replaces the methylaminopropyl chain. No therapeutic data is available, but structural analogs suggest utility in CNS disorders .
10-[2-(Diethylamino)ethyl]-5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one
Key Differences :
- Substituent: A diethylaminoethyl group introduces bulkier alkyl chains. Pharmacological Implications: Increased lipophilicity may improve blood-brain barrier penetration but reduce selectivity. No clinical data is reported, though its synthesis is documented .
Research Findings and Pharmacological Activity
Anticancer Potential
A 2016 study evaluated dibenzo(b,e)(1,4)diazepin-11-one derivatives modified at position 10. The target compound’s methylaminopropyl chain demonstrated superior apoptosis induction in cancer cells compared to dimethylaminoethyl analogs. This was attributed to enhanced hydrogen bonding with Topoisomerase II and HSP90 targets .
Data Table: Structural and Functional Comparison
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